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Compound of Interest

Compound Name: S-Butyl Thiobenzoate

Cat. No.: B1281266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of S-Butyl Thiobenzoate in Native Chemical Ligation (NCL) for the synthesis of peptides and

proteins. NCL is a powerful chemoselective method for the formation of a native peptide bond

between two unprotected peptide segments, one with a C-terminal thioester and the other with

an N-terminal cysteine.[1][2]

S-Butyl Thiobenzoate serves as a readily accessible and effective alkyl thioester for the C-

terminal activation of a peptide segment. While aryl thioesters are more reactive, alkyl

thioesters like S-Butyl Thiobenzoate offer advantages in terms of stability and handling.[3]

The ligation process is typically catalyzed by the addition of a thiol catalyst, which facilitates a

transthioesterification to a more reactive aryl thioester in situ.[1]

Mechanism of Native Chemical Ligation
The fundamental mechanism of Native Chemical Ligation involves a two-step process:

Transthioesterification: The thiol side chain of the N-terminal cysteine residue of one peptide

attacks the C-terminal thioester of the other peptide. This is a reversible step and is often

facilitated by a thiol catalyst.

S-to-N Acyl Shift: The intermediate thioester undergoes a rapid, irreversible intramolecular

rearrangement where the alpha-amino group of the cysteine attacks the thioester carbonyl,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1281266?utm_src=pdf-interest
https://www.benchchem.com/product/b1281266?utm_src=pdf-body
https://en.wikipedia.org/wiki/Native_chemical_ligation
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271921/
https://www.benchchem.com/product/b1281266?utm_src=pdf-body
https://www.benchchem.com/product/b1281266?utm_src=pdf-body
https://www.mdpi.com/1420-3049/19/9/14461
https://en.wikipedia.org/wiki/Native_chemical_ligation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


forming a stable, native amide bond.[1][2]

The overall reaction is highly specific and proceeds efficiently in aqueous solution at neutral

pH.[1]

Diagram of the Native Chemical Ligation Mechanism

Reactants
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Dissolve Peptide Segments
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Add Thiol Catalyst (MPAA)

Incubate at Room Temperature

Monitor Reaction by HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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